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Introduction

Destomycin B, a member of the aminoglycoside class of antibiotics, is known for its activity
against a range of bacteria.[1][2] Determining the Minimum Inhibitory Concentration (MIC) is a
critical step in evaluating its efficacy. The MIC is the lowest concentration of an antimicrobial
agent that prevents the visible growth of a microorganism in vitro.[3][4][5] This application note
provides a detailed protocol for determining the MIC of Destomycin B using the broth
microdilution method, a widely used and accurate technique.[6] The procedures outlined are
based on established standards from the Clinical and Laboratory Standards Institute (CLSI).[7]

Data Presentation

The following table provides representative MIC ranges for other aminoglycoside antibiotics
against common quality control bacterial strains. These values can serve as a reference for
expected outcomes when performing MIC testing. Specific MIC values for Destomycin B may
vary.
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Antibiotic Organism MIC Range (pg/mL)
Gentamicin Escherichia coli ATCC 25922 0.25-1
o Staphylococcus aureus ATCC
Gentamicin 0.12-1
29213
o Pseudomonas aeruginosa
Gentamicin 05-2
ATCC 27853
Tobramycin Escherichia coli ATCC 25922 0.25-1
] Staphylococcus aureus ATCC
Tobramycin 012-1
29213

Pseudomonas aeruginosa

Tobramycin 0.25-1
ATCC 27853
Amikacin Escherichia coli ATCC 25922 1-4
o Staphylococcus aureus ATCC
Amikacin 05-4
29213
o Pseudomonas aeruginosa
Amikacin 1-4
ATCC 27853

Experimental Protocols

This protocol details the broth microdilution method for determining the MIC of Destomycin B.
1. Preparation of Destomycin B Stock Solution
e 1.1. Accurately weigh a precise amount of Destomycin B powder.

e 1.2. Dissolve the powder in a suitable sterile solvent, such as deionized water, to create a
high-concentration stock solution (e.g., 10 mg/mL).[8]

o 1.3. Sterilize the stock solution by passing it through a 0.22 um filter.[8]

e 1.4. Store the stock solution in small aliquots at -20°C or below to prevent degradation from
repeated freeze-thaw cycles.[8]
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. Preparation of Bacterial Inoculum

2.1. From a fresh (18-24 hour) agar plate, select 3-5 well-isolated colonies of the test
microorganism.[9]

2.2. Suspend the colonies in a sterile broth, such as Cation-Adjusted Mueller-Hinton Broth
(CAMHB), or saline.[3]

2.3. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard,
which corresponds to approximately 1-2 x 108 CFU/mL.[8]

2.4. Dilute this standardized suspension in CAMHB to achieve a final inoculum concentration
of approximately 5 x 10> CFU/mL in the test wells.[8]

. Broth Microdilution Procedure

3.1. Aseptically dispense 100 pL of sterile CAMHB into all wells of a 96-well microtiter plate.
[10]

3.2. Add 100 uL of the Destomycin B stock solution to the first well of each row to be tested,
creating a 1:2 dilution.

3.3. Perform serial two-fold dilutions by transferring 100 L from the first well to the second,
mixing thoroughly, and repeating this process across the plate to achieve the desired
concentration range.[3][10] Discard 100 pL from the last well in the dilution series.

3.4. Inoculate each well (except the sterility control) with the diluted bacterial suspension.
3.5. Include the following controls on each plate:[3]

o Growth Control: Wells containing broth and the bacterial inoculum but no antibiotic.

o Sterility Control: Wells containing only the broth medium to check for contamination.
3.6. Incubate the plate at 35°C + 2°C for 16-20 hours in ambient air.[8]

. Interpretation of Results
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e 4.1. After incubation, visually inspect the microtiter plate for bacterial growth, indicated by
turbidity.[3]

e 4.2. The MIC is the lowest concentration of Destomycin B that completely inhibits visible
growth of the organism.[3][8]
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Caption: Workflow for MIC determination of Destomycin B.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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